Cas no 101653-33-2 (Phosphine, phenyl(2-phosphinophenyl)-)

Phosphine, phenyl(2-phosphinophenyl)- structure
101653-33-2 structure
Product Name:Phosphine, phenyl(2-phosphinophenyl)-
CAS No:101653-33-2
MF:C12H12P2
MW:218.171204566956
CID:3556334
Update Time:2025-04-19

Phosphine, phenyl(2-phosphinophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphine, phenyl(2-phosphinophenyl)-
    • Inchi: 1S/C12H12P2/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-9,14H,13H2
    • InChI Key: LODPDXHBJQAALR-UHFFFAOYSA-N
    • SMILES: P(C1=CC=CC=C1)C1=CC=CC=C1P

Experimental Properties

  • Boiling Point: 130-135 °C(Press: 0.3 Torr)

Phosphine, phenyl(2-phosphinophenyl)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Diethyl ether ,  Tetrahydrofuran
1.2 Solvents: Tetrahydrofuran
2.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
A convenient synthesis of symmetrical and unsymmetrical 1,2-bis(phosphino)benzenes as ligands for transition metals
Kyba, Evan P.; et al, Organometallics, 1986, 5(6), 1189-94

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
A convenient synthesis of symmetrical and unsymmetrical 1,2-bis(phosphino)benzenes as ligands for transition metals
Kyba, Evan P.; et al, Organometallics, 1986, 5(6), 1189-94

Production Method 3

Reaction Conditions
1.1 Solvents: Dichloromethane
2.1 Reagents: Zinc chloride Solvents: Diethyl ether ,  Tetrahydrofuran
2.2 Solvents: Tetrahydrofuran
3.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
A convenient synthesis of symmetrical and unsymmetrical 1,2-bis(phosphino)benzenes as ligands for transition metals
Kyba, Evan P.; et al, Organometallics, 1986, 5(6), 1189-94

Phosphine, phenyl(2-phosphinophenyl)- Raw materials

Phosphine, phenyl(2-phosphinophenyl)- Preparation Products

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